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Compound of Interest

Compound Name: 5-Fluoro-2-methylpyridine

Cat. No.: B1303128

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 5-Fluoro-
2-methylpyridine, a versatile building block in the pharmaceutical and agrochemical
industries.[1] Understanding and implementing these guidelines is critical to ensure the safety
of laboratory personnel and the integrity of research.

Hazard Identification and Classification

5-Fluoro-2-methylpyridine is classified as a hazardous substance. The following table
summarizes its GHS (Globally Harmonized System of Classification and Labelling of
Chemicals) classifications.[2][3]
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

H319: Causes serious eye

. 2A N
Irritation irritation
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled
Specific target organ toxicity — ]
) ) H335: May cause respiratory
Single exposure (Respiratory 3 o
o Irritation
tract irritation)
o H226: Flammable liquid and
Flammable liquids 3

vapour

Signal Word: Warning[2][3]
Hazard Pictograms:
o lsialt text

e wialt text

Physical and Chemical Properties

A summary of the key physical and chemical properties of 5-Fluoro-2-methylpyridine is

provided in the table below.
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Property Value

Molecular Formula CeHsFN

Molecular Weight 111.12 g/mol

Appearance Colorless to greenish yellow liquid
Boiling Point 135-136 °C

Density 1.077 g/cm3

Flash Point 23.1°C

Solubility No data available

pKa 3.53+0.10 (Predicted)

Toxicological Information

Detailed quantitative toxicological data for 5-Fluoro-2-methylpyridine is limited. The primary

hazards are acute toxicity upon ingestion or inhalation, and irritation to the skin, eyes, and

respiratory system.[2][3]

Toxicity Endpoint

Result

Acute Oral Toxicity

Harmful if swallowed.[2][3]

Acute Dermal Toxicity

No data available

Acute Inhalation Toxicity

Harmful if inhaled.[2]

Skin Corrosion/Irritation

Causes skin irritation.[2][3]

Serious Eye Damage/Irritation

Causes serious eye irritation.[2][3]

Respiratory or Skin Sensitization

No data available

Germ Cell Mutagenicity

No data available

Carcinogenicity

No data available

Reproductive Toxicity

No data available
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Safe Handling and Storage

Proper handling and storage procedures are essential to minimize exposure and risk.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[4][5]

e Avoid contact with skin, eyes, and clothing.[6]

e Do not breathe vapors or mist.[4]

o Keep away from heat, sparks, open flames, and other ignition sources.[4][6]

o Use only non-sparking tools and take precautionary measures against static discharge.[4][6]
» Wash hands thoroughly after handling.[3]

e Do not eat, drink, or smoke when using this product.[3]

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][6]

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[6]

o Store locked up.[3]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling 5-Fluoro-2-
methylpyridine:

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[7]

» Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[5]
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» Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an
appropriate cartridge.[7]
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Figure 1. Personal Protective Equipment (PPE) Decision Workflow.

First Aid Measures

In the event of exposure, follow these first aid procedures immediately.

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[3]

o Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water
for at least 15 minutes. Seek medical attention if irritation persists.[4][6]
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o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical

attention.[3]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[3]

Exposure Route Immediate Action

_ Rinse mouth. \
Ingestion Do NOT induce vomiting. )
Rinse eyes with water for 15 min.\ Medical Atterltion
Eye Contact o [Remove contact lenses if possible. )
Seek Immediate
Skin Contact Remove con_taminated clothin_gw
Rinse skin with water for 15 min. )

Medical Attention
Inhalation Move to fresh air.
Administer oxygen or artificial respiration

if necessary.

Click to download full resolution via product page
Figure 2. First Aid Response Protocol for Exposure.

Accidental Release Measures

In case of a spill or accidental release, follow these procedures:
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» Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.
Remove all sources of ignition. Avoid breathing vapors, mist, or gas. Avoid contact with skin
and eyes.[3]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

o Methods for Cleaning Up: Absorb with inert material (e.g., sand, silica gel, acid binder,
universal binder, sawdust) and place in a suitable, closed container for disposal.[8]

Fire-Fighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[7]

» Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air.
[4] Hazardous decomposition products include carbon oxides, nitrogen oxides, and hydrogen
fluoride.[6]

o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[3]

Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international
regulations. Do not dispose of down the drain.

Experimental Protocols for Safety Assessment

While specific experimental data for 5-Fluoro-2-methylpyridine is not readily available in the
public domain, the following are summaries of standard OECD test guidelines that would be
used to assess its skin and eye irritation potential.

OECD Test Guideline 439: In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method

» Principle: This test method uses a three-dimensional reconstructed human epidermis (RhE)
model to assess skin irritation potential. The test substance is applied topically to the RhE
model. The endpoint is cell viability, which is measured by the enzymatic conversion of MTT
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(3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a blue formazan salt by
viable cells.[9][10]

o Methodology:
o The test substance is applied to triplicate RhE tissue models.

o Negative (e.g., phosphate-buffered saline) and positive (e.g., 5% sodium dodecyl! sulfate)
controls are run concurrently.[11]

o After a defined exposure period (e.g., 60 minutes), the test substance is removed by
rinsing.[10]

o The tissues are incubated for a post-exposure period (e.g., 42 hours).[11]

o Cell viability is determined by adding MTT and measuring the optical density of the
extracted formazan.

o A substance is classified as a skin irritant if the mean tissue viability is reduced below 50%
of the negative control.[10]

OECD Test Guideline 405: Acute Eye Irritation/Corrosion

e Principle: This in vivo test evaluates the potential of a substance to cause eye irritation or
corrosion when applied to the eye of an experimental animal (typically an albino rabbit).[12]

o Methodology:

o Asingle dose of the test substance is applied to the conjunctival sac of one eye of the
animal. The other eye serves as a control.[12]

o The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) after
application.[12]

o Lesions of the cornea, iris, and conjunctiva are scored according to a standardized
system.
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o The severity and reversibility of the ocular lesions are used to classify the substance's eye
irritation potential.

o The use of topical anesthetics and systemic analgesics is recommended to minimize pain
and distress.[13]

Conclusion

5-Fluoro-2-methylpyridine is a valuable chemical intermediate with defined hazards. Strict
adherence to the safety and handling precautions outlined in this guide is imperative for
minimizing risks in a research and development setting. This includes the consistent use of
appropriate personal protective equipment, working in well-ventilated areas, and having a clear
understanding of emergency procedures. While specific toxicological data is limited, the
provided GHS classifications and standard testing protocols offer a strong framework for risk
assessment and management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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